1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-6-carboxamide

• IUPAC Name: 1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)quinazoline-6-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-21-16-9-8-14(12-15(16)18(24)22(2)19(21)25)17(23)20-11-10-13-6-4-3-5-7-13/h3-9,12H,10-11H2,1-2H3,(H,20,23)
• InChI Key: YBHJNAZNQXCXNQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)NCCC3=CC=CC=C3)C(=O)N(C1=O)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-6-carboxamide is a complex organic compound with the molecular formula C19H19N3O3 and a molecular weight of 337.37246 g/mol . This compound is part of the quinazoline family, which is known for its diverse biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-6-carboxamide typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of 2-aminobenzamide with ethyl acetoacetate in the presence of a base, followed by cyclization and subsequent N-alkylation with 2-phenylethylamine . The reaction conditions often require refluxing in an organic solvent such as ethanol or methanol, with reaction times varying from several hours to overnight.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-6-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinazoline derivatives with different oxidation states.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced quinazoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens or alkyl groups are introduced into the quinazoline ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides or aryl halides in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

The major products formed from these reactions include various quinazoline derivatives with modified functional groups, which can exhibit different biological and chemical properties.

Scientific Research Applications

1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-6-carboxamide has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its biological activity. It has shown promise in the development of drugs targeting various diseases, including cancer and neurological disorders.

Biological Research: Researchers use this compound to study its effects on cellular processes and molecular pathways. It serves as a tool for understanding the mechanisms of action of quinazoline derivatives.

Industrial Applications: The compound is used in the synthesis of other complex organic molecules and as an intermediate in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-6-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases or interact with DNA, affecting gene expression and cellular function.

Comparison with Similar Compounds

Similar Compounds

• 1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• 7-benzyl-1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)pyrrolo[2,3-d]pyrimidine-6-carboxamide

Uniqueness

Compared to similar compounds, 1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-6-carboxamide exhibits unique structural features and biological activities. Its specific substitution pattern and functional groups contribute to its distinct chemical properties and potential therapeutic applications. The presence of the phenylethyl group, for example, may enhance its binding affinity to certain molecular targets, making it a valuable compound for drug discovery and development.